Cas no 2137537-31-4 (3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid)

• Product Name: 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid
• CAS No: 2137537-31-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6585383
• PubChem ID: 165789319
• Update Time: 2025-06-30

3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-784335
• 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid
• 2137537-31-4

• Inchi： 1S/C13H13N3O2/c17-13(18)9-3-1-2-8(6-9)12-10-7-14-5-4-11(10)15-16-12/h1-3,6,14H,4-5,7H2,(H,15,16)(H,17,18)
• InChI Key： MXBSNCWQDSJSCP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C2CNCCC=2NN=1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 78Ų

Additional information on 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid

Comprehensive Overview of 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid (CAS No. 2137537-31-4)

3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid (CAS No. 2137537-31-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the pyrazolo[4,3-c]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. Its molecular structure combines a benzoic acid moiety with a pyrazolo-pyridine scaffold, making it a promising candidate for targeting various biological pathways.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in compounds like 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid due to their potential to modulate enzyme activity or protein-protein interactions. The compound's CAS No. 2137537-31-4 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in the scientific community.

One of the key advantages of this compound lies in its structural adaptability. The pyrazolo[4,3-c]pyridine core can be further functionalized to enhance solubility, bioavailability, or binding affinity. This flexibility aligns with current trends in fragment-based drug design and medicinal chemistry optimization, where researchers seek to fine-tune molecular properties for specific applications. Additionally, the benzoic acid group provides a handle for conjugation or derivatization, enabling the development of prodrugs or bioconjugates.

The compound's potential extends to areas such as neurodegenerative disease research and oncology, where heterocyclic scaffolds are often employed to target kinases or GPCRs. For instance, similar pyrazolo-pyridine derivatives have shown promise in preclinical studies for their ability to cross the blood-brain barrier, a critical factor in CNS drug development. This has led to increased searches for "pyrazolo[4,3-c]pyridine derivatives" and "CAS 2137537-31-4 applications" among researchers exploring novel therapeutics.

From a synthetic chemistry perspective, 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid presents interesting challenges and opportunities. The construction of its fused heterocyclic system requires careful optimization of reaction conditions to achieve high yields and purity. Recent publications have highlighted innovative routes to similar scaffolds using catalyzed cyclization or multicomponent reactions, which are trending topics in organic chemistry forums and journals.

In the context of drug discovery, this compound's pharmacophore features are noteworthy. The pyrazolo[4,3-c]pyridine core can engage in hydrogen bonding and π-stacking interactions, while the benzoic acid group offers opportunities for salt formation or coordination with metal ions. These properties make it a valuable building block for libraries aimed at high-throughput screening or virtual screening campaigns, which are frequently discussed in computational chemistry circles.

As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid stands out as a versatile intermediate. Its CAS No. 2137537-31-4 serves as a unique identifier for researchers tracking its use across different studies. The compound's potential applications in bioconjugation, materials science, and chemical biology further contribute to its appeal in multidisciplinary research.

Looking ahead, the development of 3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid derivatives may benefit from emerging technologies such as AI-assisted molecular design and automated synthesis platforms. These approaches could accelerate the discovery of optimized variants with improved properties, addressing current limitations in drug-like character or target engagement. As such, the compound remains a subject of ongoing investigation and innovation in chemical research.